Cas no 1781106-73-7 (4-Chlorobenzo[c]isoxazol-3(1H)-one)

• Product Name: 4-Chlorobenzo[c]isoxazol-3(1H)-one
• CAS No: 1781106-73-7
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• CID: 6630289
• PubChem ID: 105434316
• Update Time: 2024-03-01

4-Chlorobenzo[c]isoxazol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazol-3(1H)-one, 4-chloro-
• SCHEMBL16695734
• 1781106-73-7
• 4-Chlorobenzo[c]isoxazol-3(1H)-one

• Inchi： 1S/C7H4ClNO2/c8-4-2-1-3-5-6(4)7(10)11-9-5/h1-3,9H
• InChI Key： UIJVQVXICNRNDN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2)C(=O)O1

Computed Properties

• Exact Mass: 168.9930561g/mol
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 294.9±42.0 °C(Predicted)
• pka: -3.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides